Cas no 171874-47-8 (2(3H)-Benzothiazolethione,4-(hydroxymethyl)-)

• Product Name: 2(3H)-Benzothiazolethione,4-(hydroxymethyl)-
• CAS No: 171874-47-8
• MF: C₈H₇NOS₂
• MW: 197.277279138565
• CID: 111421
• PubChem ID: 19417469
• Update Time: 2025-04-18

2(3H)-Benzothiazolethione,4-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzothiazolethione,4-(hydroxymethyl)-
• 2(3H)-Benzothiazolethione,4-(hydroxymethyl)-(9CI)
• SCHEMBL7059302
• SCHEMBL8975933
• 4-(hydroxymethyl)-3H-1,3-benzothiazole-2-thione
• 171874-47-8

• Inchi： 1S/C8H7NOS2/c10-4-5-2-1-3-6-7(5)9-8(11)12-6/h1-3,10H,4H2,(H,9,11)
• InChI Key： WPLOQDMZUMDHQK-UHFFFAOYSA-N
• SMILES： S1C(NC2=C1C=CC=C2CO)=S

Computed Properties

• Exact Mass: 196.99701
• Monoisotopic Mass: 196.99690619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 89.6Ų

Experimental Properties

• PSA: 32.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles